![molecular formula C6H10N2S B6228276 dimethyl[(1,3-thiazol-5-yl)methyl]amine CAS No. 365996-59-4](/img/no-structure.png)
dimethyl[(1,3-thiazol-5-yl)methyl]amine
Overview
Description
Dimethyl[(1,3-thiazol-5-yl)methyl]amine, also known as DMTMA, is an organic compound that is widely used in scientific research. It is a colorless solid with a molecular formula of C4H9N2S. DMTMA is a derivative of thiazole and is a common building block for the synthesis of other compounds. It is a versatile compound that can be used in a variety of applications, including drug discovery, biochemistry, and synthetic organic chemistry.
Scientific Research Applications
Dimethyl[(1,3-thiazol-5-yl)methyl]amine has a wide range of applications in scientific research. It is commonly used in drug discovery, as it can be used to synthesize novel compounds for potential therapeutic use. It is also used in biochemistry, as it can be used to synthesize compounds that can be used to study biological processes. In addition, dimethyl[(1,3-thiazol-5-yl)methyl]amine is used in synthetic organic chemistry, as it can be used to synthesize complex organic molecules.
Mechanism of Action
The mechanism of action of dimethyl[(1,3-thiazol-5-yl)methyl]amine is not well understood. However, it is believed to act as a nucleophile, binding to electron-rich molecules to form new compounds. It is also believed to be able to form stable complexes with other molecules, such as proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of dimethyl[(1,3-thiazol-5-yl)methyl]amine are not well understood. However, it is believed to have a variety of effects on the body, including anti-inflammatory, anti-bacterial, and anti-cancer effects. It is also believed to have a variety of effects on the central nervous system, including sedative and anxiolytic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using dimethyl[(1,3-thiazol-5-yl)methyl]amine in lab experiments is its versatility. It can be used in a variety of applications, including drug discovery, biochemistry, and synthetic organic chemistry. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using dimethyl[(1,3-thiazol-5-yl)methyl]amine in lab experiments. For example, it is not very soluble in water, which can limit its use in certain applications. In addition, it is not very stable and can decompose over time.
Future Directions
There are a number of potential future directions for dimethyl[(1,3-thiazol-5-yl)methyl]amine research. These include further exploring its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be done to explore the potential of dimethyl[(1,3-thiazol-5-yl)methyl]amine as a building block for the synthesis of more complex organic molecules. Finally, further research could be done to explore the potential of dimethyl[(1,3-thiazol-5-yl)methyl]amine as a drug delivery system, as it could be used to deliver drugs directly to specific sites in the body.
Synthesis Methods
Dimethyl[(1,3-thiazol-5-yl)methyl]amine can be synthesized by a variety of methods, including the direct synthesis from thiazole and methyl amine, the Vilsmeier reaction, and the Curtius rearrangement. The direct synthesis from thiazole and methyl amine is the most common method used. This method involves the reaction of thiazole with methyl amine in the presence of an acid catalyst, such as hydrochloric acid. The Vilsmeier reaction involves the reaction of thiazole with formaldehyde in the presence of an amine, such as pyridine. The Curtius rearrangement involves the reaction of an isothiocyanate with an amine in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl[(1,3-thiazol-5-yl)methyl]amine involves the reaction of 1,3-thiazole-5-carboxaldehyde with dimethylamine in the presence of a reducing agent.", "Starting Materials": [ "1,3-thiazole-5-carboxaldehyde", "dimethylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 1,3-thiazole-5-carboxaldehyde (1.0 equiv) and dimethylamine (2.0 equiv) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride (1.5 equiv) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent such as dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product, dimethyl[(1,3-thiazol-5-yl)methyl]amine." ] } | |
CAS RN |
365996-59-4 |
Product Name |
dimethyl[(1,3-thiazol-5-yl)methyl]amine |
Molecular Formula |
C6H10N2S |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
